Cas no 146519-40-6 (Ethanone,1-(1H-benzotriazol-6-yl)-)
146519-40-6 structure
Product Name:Ethanone,1-(1H-benzotriazol-6-yl)-
CAS No:146519-40-6
MF:C8H7N3O
MW:161.160681009293
MDL:MFCD27944934
CID:101140
PubChem ID:21344533
Update Time:2025-09-22
Ethanone,1-(1H-benzotriazol-6-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(1H-benzotriazol-6-yl)-
- Ethanone, 1-(1H-benzotriazol-5-yl)- (9CI)
- 1-(1H-benzo[d][1,2,3]triazol-5-yl)ethanone
- 1-(2H-benzotriazol-5-yl)ethanone
- 1-(1H-Benzo[d][1,2,3]triazol-6-yl)ethanone
- 1-(1H-1,2,3-benzotriazol-6-yl)ethan-1-one
- EN300-2532958
- SCHEMBL263919
- 1-(1H-1,2,3-benzotriazol-6-yl)ethanone
- 5-Acetyl-1H-Benzotriazole
- 146519-40-6
- XZIUKEJTWSKJBW-UHFFFAOYSA-N
-
- MDL: MFCD27944934
- Inchi: 1S/C8H7N3O/c1-5(12)6-2-3-7-8(4-6)10-11-9-7/h2-4H,1H3,(H,9,10,11)
- InChI Key: XZIUKEJTWSKJBW-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=CC2C(C=1)=NNN=2
Computed Properties
- Exact Mass: 161.05901
- Monoisotopic Mass: 161.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.6A^2
- XLogP3: 0.7
Experimental Properties
- PSA: 58.64
Ethanone,1-(1H-benzotriazol-6-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D573649-500mg |
1-(1H-1,2,3-benzotriazol-6-yl)ethanone |
146519-40-6 | 95% | 500mg |
$585 | 2024-08-03 | |
| eNovation Chemicals LLC | D573649-1g |
1-(1H-1,2,3-benzotriazol-6-yl)ethanone |
146519-40-6 | 95% | 1g |
$685 | 2024-08-03 | |
| eNovation Chemicals LLC | D573649-2.5g |
1-(1H-1,2,3-benzotriazol-6-yl)ethanone |
146519-40-6 | 95% | 2.5g |
$975 | 2024-08-03 | |
| eNovation Chemicals LLC | D573649-5g |
1-(1H-1,2,3-benzotriazol-6-yl)ethanone |
146519-40-6 | 95% | 5g |
$1165 | 2024-08-03 | |
| Enamine | EN300-2532958-0.05g |
1-(1H-1,2,3-benzotriazol-5-yl)ethan-1-one |
146519-40-6 | 95% | 0.05g |
$160.0 | 2024-06-19 | |
| Enamine | EN300-2532958-0.1g |
1-(1H-1,2,3-benzotriazol-5-yl)ethan-1-one |
146519-40-6 | 95% | 0.1g |
$238.0 | 2024-06-19 | |
| Enamine | EN300-2532958-0.25g |
1-(1H-1,2,3-benzotriazol-5-yl)ethan-1-one |
146519-40-6 | 95% | 0.25g |
$339.0 | 2024-06-19 | |
| Enamine | EN300-2532958-0.5g |
1-(1H-1,2,3-benzotriazol-5-yl)ethan-1-one |
146519-40-6 | 95% | 0.5g |
$535.0 | 2024-06-19 | |
| Enamine | EN300-2532958-1.0g |
1-(1H-1,2,3-benzotriazol-5-yl)ethan-1-one |
146519-40-6 | 95% | 1.0g |
$685.0 | 2024-06-19 | |
| Enamine | EN300-2532958-2.5g |
1-(1H-1,2,3-benzotriazol-5-yl)ethan-1-one |
146519-40-6 | 95% | 2.5g |
$1343.0 | 2024-06-19 |
Ethanone,1-(1H-benzotriazol-6-yl)- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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